[3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl 2-naphthyl ether

• Molecular Formula: C21H15ClN4OS
• Molecular Weight: 406.9 g/mol
• IUPAC Name: 3-[(4-chlorophenyl)methyl]-6-(naphthalen-2-yloxymethyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C21H15ClN4OS/c22-17-8-5-14(6-9-17)11-19-23-24-21-26(19)25-20(28-21)13-27-18-10-7-15-3-1-2-4-16(15)12-18/h1-10,12H,11,13H2
• InChI Key: DYKKPLNWBQMJML-UHFFFAOYSA-N
• SMILES: C1=CC=C2C=C(C=CC2=C1)OCC3=NN4C(=NN=C4S3)CC5=CC=C(C=C5)Cl

Description

[3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl 2-naphthyl ether, also known as BCT-100, is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of [3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl 2-naphthyl ether is not fully understood, but studies have suggested that it may act through multiple pathways. One proposed mechanism is the inhibition of the PI3K/Akt/mTOR pathway, which is involved in cell proliferation and survival. [3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl 2-naphthyl ether has also been shown to inhibit the NF-κB pathway, which is involved in inflammation and cancer development.
Biochemical and Physiological Effects
[3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl 2-naphthyl ether has been shown to have a range of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, [3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl 2-naphthyl ether has been shown to have antioxidant activity, and can protect cells from oxidative stress. [3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl 2-naphthyl ether has also been shown to have neuroprotective effects, and can protect neurons from damage caused by oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

[3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl 2-naphthyl ether has several advantages for use in lab experiments. It is stable and can be easily synthesized in large quantities, making it suitable for high-throughput screening assays. [3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl 2-naphthyl ether has also been shown to have low toxicity in animal models, indicating that it may be safe for use in humans.
However, there are also limitations to the use of [3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl 2-naphthyl ether in lab experiments. Its mechanism of action is not fully understood, and further research is needed to elucidate its molecular targets. In addition, [3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl 2-naphthyl ether has shown limited efficacy in some cancer models, indicating that it may not be effective against all types of cancer.

Future Directions

There are several future directions for research on [3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl 2-naphthyl ether. One area of interest is the development of [3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl 2-naphthyl ether derivatives with improved efficacy and selectivity. Another area of research is the identification of the molecular targets of [3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl 2-naphthyl ether, which could provide insights into its mechanism of action and potential therapeutic applications.
In addition, further studies are needed to determine the safety and efficacy of [3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl 2-naphthyl ether in humans. Clinical trials are needed to evaluate the potential of [3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl 2-naphthyl ether as a therapeutic agent for cancer and other diseases.
Conclusion
In conclusion, [3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl 2-naphthyl ether is a chemical compound that has been the subject of extensive scientific research due to its potential applications in various fields. Its anti-cancer and anti-inflammatory properties, as well as its antioxidant and neuroprotective effects, make it a promising candidate for further development as a therapeutic agent. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

[3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl 2-naphthyl ether can be synthesized using a multi-step process involving the reaction of 2-naphthol with 4-chlorobenzyl chloride, followed by the reaction of the resulting compound with thiosemicarbazide and triethyl orthoformate. The final product is obtained through the reaction of the intermediate compound with methyl iodide. The synthesis of [3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl 2-naphthyl ether has been optimized to ensure high yield and purity.

Scientific Research Applications

[3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl 2-naphthyl ether has been the subject of extensive scientific research due to its potential applications in various fields. One of the main areas of research has been its use as a potential anti-cancer agent. Studies have shown that [3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl 2-naphthyl ether can inhibit the growth of cancer cells in vitro and in vivo, and can induce apoptosis in cancer cells through the activation of caspase-3 and -9.
In addition to its anti-cancer properties, [3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl 2-naphthyl ether has also been studied for its potential use as an anti-inflammatory agent. Studies have shown that [3-(4-Chlorobenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl]methyl 2-naphthyl ether can inhibit the production of pro-inflammatory cytokines and chemokines, and can reduce inflammation in animal models of inflammatory diseases.